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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247 Get Quote

Essential Safety and Handling Guide for Disperse
Red 60
This guide provides crucial safety and logistical information for the handling and disposal of

Disperse Red 60 (CAS No. 17418-58-5) in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Disperse Red 60 is a fine, deep-red powder that is insoluble in water.[1][2][3] It is classified as

a skin sensitizer and may cause an allergic skin reaction.[4][5][6] Adherence to the safety

protocols outlined below is essential to minimize exposure and ensure safe laboratory

operations.

Quantitative Safety Data
The following table summarizes key quantitative data for Disperse Red 60. It is important to

note that specific occupational exposure limits (OELs) have not been established. Therefore,

exposure should be kept to a minimum.
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Parameter Value Reference

Toxicity to Fish

LC50 - Oncorhynchus mykiss

(Rainbow trout) - ca. 485 mg/L

- 96 h

[4]

Toxicity to Aquatic

Invertebrates

EC50 - Daphnia magna (Water

flea) - > 100 mg/L - 48 h
[4]

Toxicity to Algae

EC50 - Desmodesmus

subspicatus (Green algae) -

ca. 19 mg/L - 72 h

[4]

Toxicity to Microorganisms
IC50 - Activated sludge - >

1000 mg/L - 3 h
[4]

Water Solubility < 1 mg/mL at 20 °C (68 °F) [4][7]

Partition Coefficient (n-

octanol/water)
log Pow = ca. 1.766 at 20 °C [4][6]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling Disperse Red 60
to prevent skin contact, inhalation, and eye contact.[4][6]

Required PPE:
Respiratory Protection: When handling the powder (e.g., weighing, transferring), a NIOSH-

approved half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter is

required.[3][7] If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.[4][6]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4][6]

Hand Protection: Chemical-impermeable gloves (e.g., nitrile rubber) that satisfy EU Directive

89/686/EEC and the EN 374 standard must be worn.[4] Gloves should be inspected before

use and disposed of properly after handling the chemical.[4]
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Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For operations

with a higher risk of exposure, fire/flame resistant and impervious clothing is recommended.

[4][6]

PPE Workflow Diagram

PPE Protocol
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Caption: Personal Protective Equipment (PPE) donning sequence.

Experimental Protocol: Safe Handling of Disperse
Red 60
This protocol details the step-by-step procedure for safely handling Disperse Red 60 powder

in a laboratory setting.

Objective: To safely weigh and prepare a solution of Disperse Red 60 while minimizing

personnel exposure and preventing contamination.

Materials:

Disperse Red 60 powder

Appropriate solvent (e.g., dichloromethane)[1]

Chemical fume hood

Analytical balance

Spatula

Weighing paper or boat

Beakers and graduated cylinders

Magnetic stirrer and stir bar

Wash bottle with solvent

Waste container for solid waste

Waste container for liquid waste

Decontamination solution (e.g., soap and water)
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Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary materials and place them inside the fume hood to contain any

potential spills.

Don all required PPE as specified in the PPE Protocol.

Weighing the Compound:

Perform all manipulations of the solid powder within the fume hood.[4]

Place a weighing boat on the analytical balance and tare it.

Carefully use a clean spatula to transfer the desired amount of Disperse Red 60 powder

to the weighing boat. Avoid generating dust.[4][6]

Once the desired mass is obtained, securely close the primary container of Disperse Red
60.

Preparing the Solution:

Place a beaker containing the appropriate volume of solvent on a magnetic stirrer inside

the fume hood.

Carefully add the weighed Disperse Red 60 powder to the solvent.

Use a small amount of solvent to rinse the weighing boat and spatula to ensure a

complete transfer.

Activate the magnetic stirrer to dissolve the compound.

Post-Handling and Decontamination:
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Wipe down the spatula, balance, and any surfaces inside the fume hood that may have

been contaminated using a damp cloth.

Dispose of all contaminated disposables (e.g., weighing boat, gloves, wipes) in the

designated solid hazardous waste container.[3]

Storage:

Store the primary container of Disperse Red 60 in a cool, dry, well-ventilated area, away

from incompatible materials and sources of ignition.[4][7][8] The recommended storage

temperature is between 10°C and 30°C.[8][9]

Operational and Disposal Plan
A clear plan for spills, emergencies, and routine disposal is critical for laboratory safety.

Spill Response
Evacuate: Evacuate non-essential personnel from the immediate area.[4]

Communicate: Alert laboratory personnel and the safety officer of the spill.

Assess: Evaluate the extent of the spill from a safe distance.

Contain (for small spills):

If the spill is small and you are trained to handle it, ensure you are wearing appropriate

PPE.

Dampen the spilled solid material with water to prevent dust from becoming airborne.[10]

Use absorbent paper dampened with water to pick up the material.[3][10]

Collect the contaminated material and place it in a sealed, labeled container for hazardous

waste disposal.[3][4]

Decontaminate: Clean the spill area thoroughly with soap and water.[3][10]
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First Aid Measures
Skin Contact: Immediately remove contaminated clothing.[3][4] Wash the affected skin area

with plenty of soap and water.[3][4] If skin irritation or a rash occurs, seek medical attention.

[4][6]

Eye Contact: Immediately flush eyes with plenty of pure water for at least 15 minutes,

removing contact lenses if present.[3][4] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[3][4] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[4] Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[4][6]

Disposal Plan
All waste containing Disperse Red 60 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid materials (e.g., gloves, weighing paper,

absorbent pads) in a clearly labeled, sealed, and vapor-tight plastic bag or container.[3]

Liquid Waste: Collect all solutions containing Disperse Red 60 in a labeled, sealed, and

appropriate hazardous waste container.

Final Disposal: Dispose of all waste through a licensed chemical destruction facility or by

controlled incineration with flue gas scrubbing, in accordance with all local, state, and federal

regulations.[4] Do not discharge into drains or the environment.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b082247?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Disperse_Red_60
https://m.chemicalbook.com/ProductChemicalPropertiesCB8728344_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Red-60
https://www.chemicalbook.com/msds/disperse-red-60_2.pdf
https://www.chemicalbook.com/msds/disperse-red-60.pdf
https://www.echemi.com/sds/disperse-red-60-temppid160705012269.html
https://www.echemi.com/products/temppid160705012269-disperse-red-60.html
https://www.etowndyes.com/blog/what-are-the-storage-conditions-for-disperse-red-60-1493919.html
https://www.biosynth.com/p/FD40629/17418-58-5-disperse-red-60
https://cameochemicals.noaa.gov/chemical/20313
https://www.benchchem.com/product/b082247#personal-protective-equipment-for-handling-disperse-red-60
https://www.benchchem.com/product/b082247#personal-protective-equipment-for-handling-disperse-red-60
https://www.benchchem.com/product/b082247#personal-protective-equipment-for-handling-disperse-red-60
https://www.benchchem.com/product/b082247#personal-protective-equipment-for-handling-disperse-red-60
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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